Cas no 2555-24-0 (2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-)

• Product Name: 2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-
• CAS No: 2555-24-0
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 251787
• PubChem ID: 54705595
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl-
• 4-hydroxy-7-methoxy-3-phenylchromen-2-one
• 4-Hydroxy-7-methoxy-3-phenylcoumarin
• 2-hydroxy-7-methoxy-3-phenylchromen-4-one
• 4-hydroxy-7-methoxy-3-phenyl-1-benzopyran-2-one
• 4-hydroxy-7-methoxy-3-phenyl-2H-chromen-2-one
• 4-hydroxy-7-methoxy-3-phenyl-chromen-2-one
• 4-Hydroxy-7-methoxy-3-phenylcumarin
• Coumarin,4-hydroxy-7-methoxy-3-phenyl
• Coumarin, 4-hydroxy-7-methoxy-3-phenyl-
• 2555-24-0
• 2H-1-Benzopyran-2-one, 4-hydroxy-7-methoxy-3-phenyl-
• 4-Hydroxy-7-methoxy-3-phenyl-2H-1-benzopyran-2-one
• 4-Hydroxy-7-methoxy-3-phenyl-2H-chromen-2-one #
• DTXSID30716061
• 4-Hydroxy-7-methoxy-3-phenylcoumarin, 97%
• SCHEMBL5141444
• SCHEMBL7155818
• J-016043
• 4-hydroxy--7-methoxy-3-phenyl-coumarin
• 3-phenyl-4-hydroxy-7-methoxy-coumarin
• 4-Hydroxy-7-methoxy-3-phenylcoumarin 9&
• AKOS015889291

• Inchi： 1S/C16H12O4/c1-19-11-7-8-12-13(9-11)20-16(18)14(15(12)17)10-5-3-2-4-6-10/h2-9,17H,1H3
• InChI Key： UIJJGCUHRDYWKR-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=C(C2C=CC(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 268.07400
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.353
• Melting Point: 204-206 °C(lit.)
• Boiling Point: 476.479°C at 760 mmHg
• Flash Point: 182.187°C
• Refractive Index: 1.652
• PSA: 59.67000
• LogP: 3.17420
• Solubility: Not determined

2H-1-Benzopyran-2-one,4-hydroxy-7-methoxy-3-phenyl- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids